Cas no 88678-31-3 (Liranaftate)

Liranaftate Properties

Names and Identifiers

• Liranaftate
• carbamothioicacid,(6-methoxy-2-pyridinyl)methyl-,o-(5,6,7,8-tetrahydro-2-na
• LIRANAFATE
• M-732
• (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID O-(5,6,7,8-TETRAHYDRO-2-NAPHTHALENYL) ESTER
• PIRITETRATE
• ZEFNART
• Carbamothioic acid, N-(6-methoxy-2-pyridinyl)-N-methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
• O-(5,6,7,8-tetrahydronaphthalen-2-yl) N-(6-methoxypyridin-2-yl)-N-methylcarbamothioate
• Liranaftato
• Liranaftatum
• (6-Methoxypyridin-2-yl)(methyl)carbamothioic Acid O-(5,6,7,8-Tetrahydronaphthalen-2-yl) Ester
• O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-Methoxypyridin-2-yl)(methyl)carbamothioate
• Carbamothioicacid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl)ester (9CI)
• M 732
• O-(5,6,7,8-Tetrahydro-2-naphthyl)N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
• O-5,6,7,8-Tetrahydro-2-naphthyl6-methoxy-2-pyridyl(methyl)thiocarbamate
• Liranaftate [INN]
• Liranaftatum [INN-Latin]
• Liranaftato [INN-Spanish]
• VPHPQNGOVQYUMG-UHFFFAOYSA-N
• 5253IGO5X3
• O-(5,6,7,8,-Tetrahydro-2-naphthyl) 6-methoxy-N-methylthio-2-pyridinecarbamate
• DSSTox_CID_26470
• DSSTox_RID_81642
• DSSTox_GSID
• Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester (9CI)
• O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
• O-5,6,7,8-Tetrahydro-2-naphthyl 6-methoxy-2-pyridyl(methyl)thiocarbamate
• Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
• L0301
• BCP11494
• s1997
• Liranaftate (JAN/INN)
• O-5,6,7,8-tetrahydronaphthalen-2-yl 6-methoxypyridin-2-yl(methyl)carbamothioate
• CHEBI:31775
• M-732; Piritetrate
• AKOS015852015
• AB01566849_01
• (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID
• SCHEMBL180466
• 88678-31-3
• Q27167100
• DTXSID6046470
• UNII-5253IGO5X3
• O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-methoxypyridin-2-yl)methylthiocarbamate
• ULC
• Tox21_112223_1
• NCGC00164601-01
• NCGC00164601-03
• LIRANAFTATE [WHO-DD]
• CHEMBL1591365
• DTXCID4026470
• BRD-K35775715-001-03-1
• NCGC00164601-02
• CCG-220727
• Piritetate
• ~{O}-(5,6,7,8-tetrahydronaphthalen-2-yl) ~{N}-(6-methoxypyridin-2-yl)-~{N}-methyl-carbamothioate
• LIRANAFTATE [JAN]
• CAS-88678-31-3
• AB07498
• AC-3400
• SMR002204143
• (6-Methoxy-2-pyridinyl)-methylcarbamothioic Acid; O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-Methoxy-2-pyridyl)-N-methylthiocarbamate; Piritetrate, M-732, Zefnart; O-(5,6,7,8-Tetrahydro-2-naphthalenyl) Ester;
• Zefnart (TN)
• Tox21 112223
• MLS006011138
• GLXC-25562
• D01550
• HY-B0348
• MFCD00865576
• AS-56279
• SR-01000872646-1
• HMS3714A16
• Tox21_112223
• O-tetralin-6-yl N-(6-methoxy-2-pyridyl)-N-methyl-carbamothioate
• SR-01000872646
• LIRANAFTATE [MART.]
• LIRANAFTATE [MI]
• NS00126071
• Piritetrate;M-732
• +Expand

• MDL： MFCD00865576
• InChIKey： VPHPQNGOVQYUMG-UHFFFAOYSA-N
• Inchi： 1S/C18H20N2O2S/c1-20(16-8-5-9-17(19-16)21-2)18(23)22-15-11-10-13-6-3-4-7-14(13)12-15/h5,8-12H,3-4,6-7H2,1-2H3
• SMILES： S=C(N(C)C1C=CC=C(OC)N=1)OC1C=C2CCCCC2=CC=1

Computed Properties

• Exact Mass: 328.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 328.124549
• Heavy Atom Count: 23
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.7

Experimental Properties

• LogP: 3.76910
• PSA: 66.68000
• Merck: 5515
• Refractive Index: 1.641
• Boiling Point: 462.5°C at 760 mmHg
• Melting Point: 97.0 to 101.0 deg-C
• Flash Point: 233.5°C
• Color/Form: White to yellowish crystalline powder.
• Solubility: It is soluble in acetone and chloroform, slightly soluble in methanol and ethanol, and almost insoluble in water.
• Density: 1.24

Related Categories

• Other Chemical Reagents